Cas no 1823637-80-4 (4-benzyl-5-methylmorpholine-2-carbonitrile)

• Product Name: 4-benzyl-5-methylmorpholine-2-carbonitrile
• CAS No: 1823637-80-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD30180536
• CID: 4621771
• PubChem ID: 122235490
• Update Time: 2025-06-08

4-benzyl-5-methylmorpholine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarbonitrile, 5-methyl-4-(phenylmethyl)-
• 4-benzyl-5-methylmorpholine-2-carbonitrile

• MDL： MFCD30180536
• Inchi： 1S/C13H16N2O/c1-11-10-16-13(7-14)9-15(11)8-12-5-3-2-4-6-12/h2-6,11,13H,8-10H2,1H3
• InChI Key： VRTSOOQJIPJZTJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(C)COC(C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-benzyl-5-methylmorpholine-2-carbonitrile

Introduction to 4-benzyl-5-methylmorpholine-2-carbonitrile (CAS No. 1823637-80-4)

4-benzyl-5-methylmorpholine-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1823637-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the morpholine class, characterized by its unique structural framework that includes a six-membered aromatic ring substituted with a benzyl group and a methyl group, connected to a nitrogen-containing morpholine ring. The presence of a nitrile group at the 2-position further enhances its chemical reactivity and potential applications in synthetic chemistry.

The structural configuration of 4-benzyl-5-methylmorpholine-2-carbonitrile makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. The benzyl group and the methyl group contribute to the compound's lipophilicity, while the nitrile group serves as a versatile handle for further functionalization. These features make it an attractive building block for drug discovery programs targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of morpholine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that morpholine-based compounds can exhibit properties such as antihypertensive, anti-inflammatory, and antimicrobial effects. The introduction of electron-withdrawing groups like the nitrile moiety can modulate these properties, making 4-benzyl-5-methylmorpholine-2-carbonitrile a promising candidate for further investigation.

One of the most compelling aspects of 4-benzyl-5-methylmorpholine-2-carbonitrile is its role in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and selectivity for specific biological targets. For instance, modifications at the nitrile group have been shown to improve metabolic stability and reduce off-target effects, which are critical factors in drug development.

The compound's utility extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research. The morpholine scaffold is known for its ability to form stable complexes with metal ions, making it valuable in catalytic systems. Additionally, its derivatives have shown potential as intermediates in the synthesis of pesticides and herbicides, contributing to sustainable agricultural practices.

Recent advancements in computational chemistry have further highlighted the importance of 4-benzyl-5-methylmorpholine-2-carbonitrile as a scaffold for drug design. Molecular modeling studies have revealed that this compound can effectively interact with biological targets through hydrogen bonding and hydrophobic interactions. These insights have guided the development of novel analogs with improved pharmacokinetic profiles.

The synthesis of 4-benzyl-5-methylmorpholine-2-carbonitrile typically involves multi-step organic reactions, starting from readily available precursors. The process often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it more efficient to produce this compound on both laboratory and industrial scales.

In conclusion, 4-benzyl-5-methylmorpholine-2-carbonitrile (CAS No. 1823637-80-4) represents a significant advancement in medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and functional materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.